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Compound of Interest

Compound Name: 7-Hydroxy-1-tetralone

Cat. No.: B1583441 Get Quote

An In-depth Technical Guide to 7-Hydroxy-1-tetralone (CAS: 22009-38-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract
7-Hydroxy-1-tetralone is a key chemical intermediate belonging to the tetralone class of

aromatic ketones.[1] Its structure, featuring a hydroxyl group on the aromatic ring and a ketone

on the fused aliphatic ring, makes it a versatile scaffold for chemical synthesis. This compound

is of significant interest in medicinal chemistry and drug development, primarily serving as a

crucial building block for the synthesis of various pharmaceutical agents.[2] Notably, it is an

intermediate in the production of drugs such as the antidepressant Agomelatine.[3]

Furthermore, derivatives of 7-Hydroxy-1-tetralone have been investigated for a range of

biological activities, including monoamine oxidase (MAO) inhibition and interaction with

dopamine receptors, highlighting its therapeutic potential.[2][4][5] This guide provides a

comprehensive overview of its physicochemical properties, synthesis, and biological

significance, complete with experimental protocols and pathway diagrams.

Physicochemical Properties
7-Hydroxy-1-tetralone is typically a white to off-white crystalline solid under standard

conditions.[1] It is sparingly soluble in water but shows solubility in organic solvents like

dioxane.[1][6] A summary of its key physicochemical data is presented below.
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Property Value Reference(s)

CAS Number 22009-38-7 [1][6][7]

Molecular Formula C₁₀H₁₀O₂ [6][8][9][10]

Molecular Weight 162.18 g/mol

Appearance
White to off-white crystalline

solid
[1][11]

Melting Point 160 - 166 °C [7]

Boiling Point
344.7 °C @ 760 mmHg; 215

°C @ 12 mmHg
[4][6]

Density ~1.2 g/cm³ [8][7]

LogP 1.7 - 2.34 [8]

Flash Point 146.8 °C [8]

Refractive Index ~1.603 [8][7]

Synthesis and Purification
The most common and industrially relevant synthesis of 7-Hydroxy-1-tetralone involves the O-

demethylation of its precursor, 7-methoxy-1-tetralone.[12] This precursor can be synthesized

via a Friedel-Crafts acylation followed by cyclization.

Experimental Protocol: Synthesis of 7-Hydroxy-1-
tetralone
Part A: Synthesis of 7-Methoxy-1-tetralone (Precursor)

This protocol is adapted from Friedel-Crafts acylation and intramolecular cyclization

procedures.

Materials:

Anisole
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Succinic anhydride

Anhydrous Aluminum chloride (AlCl₃)

Nitromethane (or Dichloromethane)

Concentrated Sulfuric Acid (or Polyphosphoric acid)

Hydrochloric acid (30%)

Toluene

Ice, Distilled water

Procedure:

Friedel-Crafts Acylation: To a cooled (0-5 °C) suspension of anhydrous AlCl₃ (25.9 g) in 100

mL of dichloromethane, add anisole (10 g).

Slowly add succinic anhydride (9.7 g) in portions while maintaining the temperature below 10

°C.

Stir the mixture at room temperature for 12 hours.

Carefully pour the reaction mixture into a beaker containing 600 mL of ice water and 100 mL

of 30% HCl.

Stir for 1 hour until the precipitate forms. Collect the solid product, 4-(4-methoxyphenyl)-4-

oxobutanoic acid, by suction filtration and wash with water.

Intramolecular Cyclization: Add the dried 4-(4-methoxyphenyl)-4-oxobutanoic acid (10 g) in

portions to 20 g of pre-heated (50-60 °C) concentrated sulfuric acid with stirring.

Maintain the temperature and stir for 1 hour.

Cool the mixture and pour it into 350 mL of cold water.

Extract the aqueous layer three times with 150 mL of toluene.
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Combine the organic phases, wash with a saturated sodium bicarbonate solution, then with

brine, and dry over anhydrous magnesium sulfate.

Concentrate the organic phase under reduced pressure to yield crude 7-methoxy-1-

tetralone.

Part B: Demethylation to 7-Hydroxy-1-tetralone

This protocol is a representative procedure based on Lewis acid-mediated demethylation.[4]

[10]

Materials:

7-Methoxy-1-tetralone (from Part A)

Anhydrous Aluminum chloride (AlCl₃)

Anhydrous Toluene

Ethyl acetate

Anhydrous Magnesium Sulfate

Methanol

Procedure:

Under a nitrogen atmosphere, add 7-methoxy-1-tetralone (25 g, 142 mmol) slowly to a

suspension of anhydrous AlCl₃ (37.8 g, 283 mmol) in 250 mL of anhydrous toluene.

Heat the reaction mixture with stirring to 110 °C and maintain for 1 hour.

Cool the mixture to room temperature, then further cool to 0 °C in an ice bath.

Slowly quench the reaction by the dropwise addition of 100 mL of water.

Extract the aqueous phase three times with 100 mL of ethyl acetate.

Combine the organic extracts and dry over anhydrous magnesium sulfate.
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Filter to remove the desiccant and concentrate the filtrate to dryness under reduced

pressure.

The crude product is ground with methanol and filtered to yield 7-Hydroxy-1-tetralone as a

solid.

Purification: Further purification can be achieved by recrystallization from a suitable solvent

(e.g., ethanol/water) or by column chromatography on silica gel using an ethyl

acetate/hexane gradient.[1][4]
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Synthesis Workflow for 7-Hydroxy-1-tetralone

Part A: Precursor Synthesis

Part B: Demethylation

Anisole +
Succinic Anhydride

Friedel-Crafts Acylation
(AlCl3, DCM)

4-(4-methoxyphenyl)-
4-oxobutanoic acid

Intramolecular Cyclization
(H2SO4, heat)

7-Methoxy-1-tetralone

O-Demethylation
(AlCl3, Toluene, heat)

Aqueous Workup
& Extraction

Purification
(Recrystallization/
Chromatography)

7-Hydroxy-1-tetralone
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Dopamine D2 Receptor Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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